Cas no 1152431-76-9 (5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride)

5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride is a sulfonating reagent commonly used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The benzoxadiazole core provides stability and selectivity, making it suitable for derivatization in complex reactions. This compound is particularly valuable in the preparation of sulfonamides, dyes, and fluorescent probes due to its robust electrophilic character. It is typically handled under anhydrous conditions to preserve reactivity. The methyl substitution enhances solubility in organic solvents, facilitating its use in diverse synthetic protocols. Proper storage and handling are essential due to its moisture sensitivity.

5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride structure

1152431-76-9 structure

Product Name:5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride

CAS No:1152431-76-9

MF:C₇H₅ClN₂O₃S

MW:232.644199132919

MDL:MFCD11854555

CID:1074229

PubChem ID:25238452

Update Time:2025-06-09

5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-Methylbenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride
- 5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride
- FT-0683262
- I01-13770
- KB-246501
- SBB050380
- STK496576
- 1152431-76-9
- MFCD11854555
- AKOS005172655
- 5-methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride(SALTDATA: FREE)
- G27623
- EN300-7357740
- DTXSID80649431
- 5-Methylbenzo[c][1,2,5]oxadiazole-4-sulfonylchloride
- ALBB-010456
- 2,1,3-benzoxadiazole-4-sulfonyl chloride, 5-methyl-
- 5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride
- MDL： MFCD11854555
- Inchi： 1S/C7H5ClN2O3S/c1-4-2-3-5-6(10-13-9-5)7(4)14(8,11)12/h2-3H,1H3
- InChI Key： PNFIAAOCDDIDNX-UHFFFAOYSA-N
- SMILES： ClS(C1C2C(C=CC=1C)=NON=2)(=O)=O

Computed Properties

Exact Mass: 231.9709409g/mol
Monoisotopic Mass: 231.9709409g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 81.4Å²

5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride Security Information

HazardClass：IRRITANT

5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM304851-1g	5-Methylbenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride	1152431-76-9	95%	1g	$313	2021-06-17
abcr	AB267232-250 mg	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride, 95%; .	1152431-76-9	95%	250MG	€164.20	2022-06-11
abcr	AB267232-1 g	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride, 95%; .	1152431-76-9	95%	1 g	€473.60	2023-07-20
abcr	AB267232-5 g	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride, 95%; .	1152431-76-9	95%	5 g	€1,713.50	2023-07-20
Chemenu	CM304851-1g	5-Methylbenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride	1152431-76-9	95%	1g	$369	2023-11-24
Matrix Scientific	061216-500mg	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride	1152431-76-9		500mg	$315.00	2023-09-10
TRC	B487353-50mg	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride	1152431-76-9		50mg	$ 70.00	2022-06-07
TRC	B487353-100mg	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride	1152431-76-9		100mg	$ 95.00	2022-06-07
TRC	B487353-500mg	5-Methyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride	1152431-76-9		500mg	$ 340.00	2022-06-07
Enamine	EN300-7357740-0.05g	5-methyl-2,1,3-benzoxadiazole-4-sulfonyl chloride	1152431-76-9	95.0%	0.05g	$68.0	2025-03-11